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Compound of Interest

Compound Name: Butylmalonic acid

Cat. No.: B1203428 Get Quote

CAS Number: 534-59-8 Molecular Formula: C₇H₁₂O₄

This technical guide provides an in-depth overview of butylmalonic acid, a dicarboxylic acid

with significant applications in organic synthesis and as a biochemical tool. Tailored for

researchers, scientists, and professionals in drug development, this document outlines its

chemical properties, synthesis, and biological activities, with a focus on its role as an enzyme

inhibitor.

Core Chemical and Physical Properties
Butylmalonic acid, also known as 2-butylpropanedioic acid, is a white crystalline solid.[1][2] Its

fundamental properties are summarized in the table below, providing a quick reference for

experimental planning and analysis.
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Property Value Source

CAS Number 534-59-8 [2][3][4][5][6]

Molecular Formula C₇H₁₂O₄ [3][5][6]

Molecular Weight 160.17 g/mol [4][7]

Melting Point 102-107 °C [1][7]

Boiling Point 333.1 °C at 760 mmHg [1][2]

Solubility in Water 438 g/L at 25 °C [1][2]

Appearance White crystalline solid [1][2]

Synthesis of Butylmalonic Acid Precursors
Butylmalonic acid is commonly synthesized via the alkylation of malonic esters, a cornerstone

of organic synthesis for creating substituted carboxylic acids. The following workflow illustrates

the synthesis of diethyl butylmalonate, a key intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://wap.guidechem.com/encyclopedia/butylmalonic-acid-dic4844.html
http://www.orgsyn.org/demo.aspx?prep=CV1P0250
http://www.orgsyn.org/demo.aspx?prep=CV4P0261
https://pubchem.ncbi.nlm.nih.gov/compound/Butylmalonic-acid
http://www.orgsyn.org/demo.aspx?prep=CV3P0495
http://www.orgsyn.org/demo.aspx?prep=CV1P0250
https://pubchem.ncbi.nlm.nih.gov/compound/Butylmalonic-acid
http://www.orgsyn.org/demo.aspx?prep=CV3P0495
http://www.orgsyn.org/demo.aspx?prep=CV4P0261
https://www.sigmaaldrich.com/SG/en/product/aldrich/101133
https://www.bocsci.com/product/butylmalonic-acid-cas-534-59-8-70818.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/101133
https://www.bocsci.com/product/butylmalonic-acid-cas-534-59-8-70818.html
https://wap.guidechem.com/encyclopedia/butylmalonic-acid-dic4844.html
https://www.bocsci.com/product/butylmalonic-acid-cas-534-59-8-70818.html
https://wap.guidechem.com/encyclopedia/butylmalonic-acid-dic4844.html
https://www.bocsci.com/product/butylmalonic-acid-cas-534-59-8-70818.html
https://wap.guidechem.com/encyclopedia/butylmalonic-acid-dic4844.html
https://www.benchchem.com/product/b1203428?utm_src=pdf-body
https://www.benchchem.com/product/b1203428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process
Product

Diethyl Malonate

Alkylation Reaction
in EthanolSodium Ethoxide

n-Butyl Bromide

Aqueous Workup
& Extraction

1. Reflux
2. Alcohol Removal Distillation Diethyl Butylmalonate

Enzyme System Inhibitor

Acylase I

L-cysteine
(Product)

Catalyzes
conversion

N-acetyl-L-cysteine
(Substrate)

Binds to
active site

Butylmalonic Acid

Inhibits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1203428?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

